Cas no 20780-49-8 (1-Octanol,3,7-dimethyl-, 1-acetate)

• Product Name: 1-Octanol,3,7-dimethyl-, 1-acetate
• CAS No: 20780-49-8
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 254888
• Update Time: 2025-04-19

1-Octanol,3,7-dimethyl-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• 1-Octanol,3,7-dimethyl-, 1-acetate
• 3,7-dimethyloctyl acetate
• TETRAHYDROGERANYL ACETATE
• 1-OAc-3,7-dimethyloctane
• 1-OCTANOL,3,7-DIMETHYL-,ACETATE
• 3,7-Dimethyl-1-octanol,acetate
• 3,7-Dimethyl-1-octanyl acetate
• 3,7-Dimethyl-1-octyl acetate
• 3,7-Dimethyloctanyl acetate
• 3,7-Dimethyloctanyl-1-acetate
• dihydrocitronellol acetate
• Dihydrocitronellyl acetate
• EINECS 244-034-6

• Inchi： 1S/C12H24O2/c1-10(2)6-5-7-11(3)8-9-14-12(4)13/h10-11H,5-9H2,1-4H3
• InChI Key： XFPXWDJICXBWRU-UHFFFAOYSA-N
• SMILES： CC(CCCC(CCOC(=O)C)C)C

Computed Properties

• Exact Mass: 200.17800
• Monoisotopic Mass: 200.17763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.8678 (estimate)
• Melting Point: -15.03°C (estimate)
• Boiling Point: 238.06°C (estimate)
• Flash Point: 91.8°C
• Refractive Index: 1.4139 (estimate)
• PSA: 26.30000
• LogP: 3.40200

1-Octanol,3,7-dimethyl-, 1-acetate Security Information

• Risk Phrases：R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters